![molecular formula C9H14O6 B1584464 Trimethyl 1,2,3-propanetricarboxylate CAS No. 6138-26-7](/img/structure/B1584464.png)
Trimethyl 1,2,3-propanetricarboxylate
Overview
Description
Trimethyl 1,2,3-propanetricarboxylate, also known as 1,2,3-Propanetricarboxylic acid trimethyl ester or Tricarballylic acid trimethyl ester, is a chemical compound with the linear formula CH3OOCCH2CH(COOCH3)CH2COOCH3 . It has a molecular weight of 218.20 .
Molecular Structure Analysis
This compound contains a total of 28 bonds, including 14 non-H bonds, 3 multiple bonds, 8 rotatable bonds, 3 double bonds, and 3 aliphatic esters .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a boiling point of 130-135 °C at 13 hPa . The density of this compound is 1.18 g/cm3 at 20 °C .Scientific Research Applications
1. CO2 Absorption
1,2,3-Trimethoxypropane (1,2,3-TMP), a derivative of Trimethyl 1,2,3-propanetricarboxylate, has been explored as a physical solvent for CO2 absorption. It's derived from glycerol and offers a greener, non-toxic alternative to other solvents. This solvent is used in processes to remove CO2 and other acid gases from various gases like methane and hydrogen. The study conducted by Flowers et al. (2017) details the initial studies and characterizations of 1,2,3-TMP as a solvent for CO2 absorption, including its density, viscosity, and vapor pressure responses to temperature changes.
2. Dielectric Thin Films in Electronics
Trimethylsilane, a related compound, is used in plasma-enhanced chemical vapor deposition (PECVD) processes to deposit dielectric thin films. These films are crucial in advanced device multilevel metal interconnection schemes, improving circuit performance. As highlighted by Loboda (1999), trimethylsilane can deposit low-permittivity dielectric versions of amorphous hydrogenated silicon carbide and its oxides, proving vital in microelectronic engineering.
3. Synthesis of Organic Compounds
The synthesis of organic compounds like gallic acid and pyrogallol has been achieved using condensation of Trimethyl propane-1,2,3-tricarboxylate. Shipchandler, Peters, and Hurd (1975) discussed how the cyclic β-keto-ester and a phenolic acid were produced from this condensation process, showcasing the compound's utility in organic synthesis.
4. Chemical and Materials Synthesis
Trimethylaluminum, another related compound, is widely used in chemical and materials synthesis. Its partially hydrolyzed form, methylalumoxane (MAO), is used as a cocatalyst in the polymerization of olefins. Richards et al. (2019) investigated the sequential reactions of trimethylaluminum with hexaprotic phosphazenes, revealing the complexities and versatility of this compound in polymerization processes.
Safety and Hazards
Properties
IUPAC Name |
trimethyl propane-1,2,3-tricarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O6/c1-13-7(10)4-6(9(12)15-3)5-8(11)14-2/h6H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXINWTSBOAMACD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(CC(=O)OC)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80342415 | |
Record name | Trimethyl 1,2,3-propanetricarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80342415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6138-26-7 | |
Record name | Trimethyl 1,2,3-propanetricarboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006138267 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Trimethyl 1,2,3-propanetricarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80342415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TRIMETHYL 1,2,3-PROPANETRICARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SZ271Q89U2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of finding trimethyl 1,2,3-propanetricarboxylate in Homalomena occulta?
A: The research article highlights that this is the first time this compound, along with compounds 4-11, has been isolated from the Homalomena genus. [] This discovery expands the known phytochemical profile of this plant genus and could open avenues for future research into potential biological activities or applications of these compounds.
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